N-(2-{[4-methyl-6-(1-piperidinyl)-2-pyrimidinyl]amino}ethyl)-4-(trifluoromethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound belongs to a class of chemicals that have garnered interest in scientific research due to their complex molecular structure and potential biological activities. These compounds are synthesized through various chemical reactions, involving heterocyclic components that contribute to their diverse chemical and physical properties.
Synthesis Analysis
The synthesis of similar sulfonamide derivatives involves multi-step chemical processes, including the condensation of different aromatic and heterocyclic amines with sulfonamide groups. For instance, Desai et al. (2016) detailed the synthesis of a series of benzenesulfonamide derivatives that exhibit significant antimicrobial activity, indicating the potential bioactivity of such compounds (Desai, Makwana, & Senta, 2016).
Molecular Structure Analysis
The molecular and supramolecular structures of related compounds have been studied, revealing insights into their chemical behavior. For example, Jacobs et al. (2013) reported on the molecular structures of N-[2-(pyridin-2-yl)ethyl]-derivatives of sulfonamide, showing how subtle changes in molecular structure can significantly affect the compound's overall properties (Jacobs, Chan, & O'Connor, 2013).
Chemical Reactions and Properties
These compounds can undergo various chemical reactions, including condensation and cycloaddition, leading to the formation of complex heterocyclic systems. The synthesis and characterization of compounds such as the one mentioned by Elangovan et al. (2021) involve detailed analysis of their reaction mechanisms and intermediates, highlighting the complexity and versatility of these molecules (Elangovan, Sowrirajan, Manoj, & Kumar, 2021).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are influenced by their molecular architecture. Studies like that of Mohamed-Ezzat et al. (2023) provide detailed crystallographic insights, illustrating how molecular interactions and bonding patterns impact the physical characteristics of the compounds (Mohamed-Ezzat, Kariuki, & Azzam, 2023).
Scientific Research Applications
Antimicrobial Activity
N-(2-{[4-Methyl-6-(1-Piperidinyl)-2-Pyrimidinyl]Amino}Ethyl)-4-(Trifluoromethyl)Benzenesulfonamide and its derivatives have been researched for their antimicrobial properties. Studies like those conducted by Desai, Makwana, and Senta (2016) and Elangovan et al. (2021) have synthesized and characterized novel derivatives, finding significant antimicrobial activity against various microbial strains (Desai, Makwana, & Senta, 2016) (Elangovan, Sowrirajan, Manoj, & Kumar, 2021).
Potential in HIV-1 Infection Prevention
The compound's derivatives are being explored for their role in HIV-1 infection prevention. Cheng De-ju (2015) highlights the preparation of compounds like 4-methyl-N-ethyl-N-(piperidin-4-yl)benzenesulfonamide, showing potential as candidate compounds for drug development against HIV-1 (Cheng De-ju, 2015).
Cardiovascular Applications
Ohashi, Nakamura, and Yoshikawa (1999) investigated TA-0201, a derivative of this compound, as a non-peptide antagonist for endothelin receptors, potentially useful in cardiovascular therapies (Ohashi, Nakamura, & Yoshikawa, 1999).
Anticancer Properties
Compounds such as 4-[2-amino-3-cyano-5-oxo-4-substitutedaryl-4H-indeno[1,2-b]pyridin-1-(5H)-yl]benzenesulfonamide derivatives have shown promising anticancer activity, particularly against breast cancer cell lines, as explored in research by Ghorab and Al-Said (2012) (Ghorab & Al-Said, 2012).
Enzyme Inhibition for Disease Treatment
Lolak et al. (2020) studied benzenesulfonamides incorporating triazine motifs for their inhibitory effects on enzymes like acetylcholinesterase and tyrosinase, relevant in diseases like Alzheimer's and Parkinson's (Lolak, Boğa, Tuneğ, Karakoc, Akocak, & Supuran, 2020).
Structural Characterization and Analysis
Studies such as those by Acosta et al. (2013) focus on structural characterization and analysis of related compounds, providing insights into their molecular structures and bonding, which is crucial for understanding their potential applications in various fields (Acosta, Yépes, Palma, Cobo, & Glidewell, 2013).
properties
IUPAC Name |
N-[2-[(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)amino]ethyl]-4-(trifluoromethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24F3N5O2S/c1-14-13-17(27-11-3-2-4-12-27)26-18(25-14)23-9-10-24-30(28,29)16-7-5-15(6-8-16)19(20,21)22/h5-8,13,24H,2-4,9-12H2,1H3,(H,23,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJDSFUUIZMAELW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NCCNS(=O)(=O)C2=CC=C(C=C2)C(F)(F)F)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24F3N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.